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Compound of Interest

Compound Name:
Bis(2-Chloroethyl)amine

hydrochloride-d8

Cat. No.: B12391564 Get Quote

This technical guide provides a comprehensive overview of the physical and chemical

properties of Bis(2-Chloroethyl)amine hydrochloride-d8, a deuterated analog of the

alkylating agent nornitrogen mustard. This document is intended for researchers, scientists,

and professionals in the field of drug development and metabolic research.

Core Physical and Chemical Properties
Bis(2-Chloroethyl)amine hydrochloride-d8 is a stable, isotopically labeled compound

valuable as an internal standard in mass spectrometry-based studies for the quantification of

Bis(2-Chloroethyl)amine and its metabolites. The incorporation of eight deuterium atoms

provides a distinct mass shift, facilitating its use in tracer studies and pharmacokinetic

research.[1][2]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Bis(2-
Chloroethyl)amine hydrochloride-d8. It is important to note that while some data is specific

to the deuterated form, other parameters are extrapolated from its non-deuterated counterpart,

Bis(2-Chloroethyl)amine hydrochloride, due to limited availability of specific experimental data

for the d8 variant.
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Property Value Source

Chemical Name

2-chloro-N-(2-chloro-1,1,2,2-

tetradeuterioethyl)-1,1,2,2-

tetradeuterioethanamine;hydro

chloride

[3][4]

CAS Number 102092-04-6 [1][3][5]

Molecular Formula C₄H₂D₈Cl₃N [1]

Molecular Weight 186.54 g/mol [1][5]

Appearance

White to off-white powder

(based on non-deuterated

form)

[6][7]

Melting Point
212-214 °C (for non-

deuterated form)
[8][9]

Solubility
Soluble in water (for non-

deuterated form)
[10][11][12]

Storage Room temperature [1][5]

Stability

Stable under recommended

storage conditions. Re-

analysis is recommended after

three years.

[5]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of Bis(2-
Chloroethyl)amine hydrochloride-d8 are not readily available in the public domain. However,

standard analytical techniques would be employed for their characterization.

Determination of Melting Point
A standard capillary melting point apparatus would be utilized. A small, dry sample of the

crystalline powder is packed into a capillary tube and heated at a controlled rate. The

temperature range over which the substance melts is recorded as the melting point.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.lgcstandards.com/TN/en/Bis-2-chloroethyl-d8-amine-HCl/p/TRC-B418801?queryID=67a07faa43ade8afc7ad0491829d3aec
https://www.lgcstandards.com/SG/en/Bis-2-chloroethyl-d8-amine-HCl/p/TRC-B418801?queryID=56d2a909708d05ef2916beffade2aa56
https://www.medchemexpress.com/bis-2-chloroethyl-amine-hydrochloride-d8.html
https://www.lgcstandards.com/TN/en/Bis-2-chloroethyl-d8-amine-HCl/p/TRC-B418801?queryID=67a07faa43ade8afc7ad0491829d3aec
https://www.alfa-chemistry.com/product/bis-chloroethyl-d8-amine-hcl-cas-102092-04-6-28587.html
https://www.medchemexpress.com/bis-2-chloroethyl-amine-hydrochloride-d8.html
https://www.medchemexpress.com/bis-2-chloroethyl-amine-hydrochloride-d8.html
https://www.alfa-chemistry.com/product/bis-chloroethyl-d8-amine-hcl-cas-102092-04-6-28587.html
https://www.chemimpex.com/products/36941
https://www.thermofisher.com/order/catalog/product/106321000
https://www.sigmaaldrich.com/US/en/product/aldrich/b38503
https://www.sigmaaldrich.com/US/en/product/aldrich/b38503
https://wap.guidechem.com/encyclopedia/bis-2-chloroethyl-amine-hydroc-dic7026.html
https://www.scimplify.com/en-us/bis-2-chloroethyl-amine-hydrochloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7675423.htm
https://www.medchemexpress.com/bis-2-chloroethyl-amine-hydrochloride-d8.html
https://www.alfa-chemistry.com/product/bis-chloroethyl-d8-amine-hcl-cas-102092-04-6-28587.html
https://www.alfa-chemistry.com/product/bis-chloroethyl-d8-amine-hcl-cas-102092-04-6-28587.html
https://www.benchchem.com/product/b12391564?utm_src=pdf-body
https://www.benchchem.com/product/b12391564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Solubility
The solubility in water can be determined by adding increasing amounts of the solute to a fixed

volume of water at a constant temperature. The solution is stirred until saturation is reached,

and any undissolved solid is allowed to settle. The concentration of the dissolved solute in the

supernatant is then quantified using a suitable analytical method, such as UV-Vis spectroscopy

or high-performance liquid chromatography (HPLC), after creating a calibration curve with

standards of known concentrations.

Logical Relationship of Synthesis
The synthesis of Bis(2-chloroethyl)amine hydrochloride from diethanolamine and thionyl

chloride is a fundamental process in the production of this and related nitrogen mustards. The

logical workflow for this synthesis is depicted below.
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Bis(2-chloroethyl)amine hydrochloride
(White Crystalline Solid)

Click to download full resolution via product page

Caption: Synthesis workflow for Bis(2-chloroethyl)amine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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